Cas no 864247-56-3 (1-Ethyl-N-methylpiperidin-4-amine)

• Product Name: 1-Ethyl-N-methylpiperidin-4-amine
• CAS No: 864247-56-3
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD09042756
• CID: 1074967
• PubChem ID: 16770471
• Update Time: 2025-10-20

1-Ethyl-N-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-N-methylpiperidin-4-amine
• 1-ethyl-4-Methylaminopiperidine
• 1-ETHYL-N-METHYL-4-PIPERIDINAMINE
• 1-Ethyl-N-methyl-4-piperidinamine (ACI)
• FYPFTVGAZOKJRE-UHFFFAOYSA-N
• SCHEMBL579037
• EN300-27796
• 4-Piperidinamine, 1-ethyl-N-methyl-
• (1-Ethyl-piperidin-4-yl)-methylamine
• ALBB-016471
• DTXSID801298638
• N-(1-Ethylpiperidin-4-yl)-N-methylamine
• LS-05121
• DB-337207
• MFCD09042756
• SB41155
• F13255
• Z102766944
• SY083967
• 864247-56-3
• CS-0244444
• AKOS000126619

• MDL： MFCD09042756
• Inchi： 1S/C8H18N2/c1-3-10-6-4-8(9-2)5-7-10/h8-9H,3-7H2,1-2H3
• InChI Key： FYPFTVGAZOKJRE-UHFFFAOYSA-N
• SMILES： N(C1CCN(CC)CC1)C

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 15.3Ų

1-Ethyl-N-methylpiperidin-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-Ethyl-N-methylpiperidin-4-amine

1-Ethyl-N-methylpiperidin-4-amine (CAS No. 864247-56-3): A Comprehensive Overview

1-Ethyl-N-methylpiperidin-4-amine (CAS No. 864247-56-3) is a specialized organic compound belonging to the piperidine derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in 1-Ethyl-N-methylpiperidin-4-amine synthesis, properties, and applications, making it a trending topic in scientific discussions.

The molecular formula of 1-Ethyl-N-methylpiperidin-4-amine is C8H18N2, with a molecular weight of 142.24 g/mol. Its structure features a piperidine ring substituted with an ethyl group at the 1-position and a methylamino group at the 4-position. This configuration imparts distinct physicochemical properties, including moderate polarity and basicity, which are crucial for its reactivity and solubility characteristics. The CAS 864247-56-3 compound is typically a colorless to pale yellow liquid at room temperature, with a boiling point ranging between 180-190°C under standard pressure conditions.

In pharmaceutical research, 1-Ethyl-N-methylpiperidin-4-amine serves as a valuable building block for drug development. Its structural features make it particularly interesting for designing central nervous system (CNS) active compounds, as the piperidine moiety is a common pharmacophore in many neurological drugs. Recent studies have explored its potential as a precursor for N-methylpiperidine derivatives with biological activity, aligning with current trends in neurodegenerative disease research and mental health therapeutics.

The synthesis of 1-Ethyl-N-methylpiperidin-4-amine typically involves multi-step organic reactions starting from commercially available piperidine derivatives. Common synthetic routes include reductive amination of 1-ethylpiperidin-4-one or nucleophilic substitution reactions on appropriately functionalized piperidine precursors. The 864247-56-3 synthesis process requires careful control of reaction conditions to ensure high yield and purity, with purification often achieved through distillation or column chromatography.

Material science applications of 1-Ethyl-N-methylpiperidin-4-amine have emerged as an exciting area of development. The compound's ability to act as a ligand or modifier in polymer systems has been investigated for creating advanced materials with tailored properties. This aligns with growing industrial demand for specialty chemicals that can enhance material performance in sectors ranging from electronics to coatings.

Analytical characterization of 1-Ethyl-N-methylpiperidin-4-amine typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are critical parameters for research and industrial applications. The CAS 864247-56-3 analysis data is essential for quality control and regulatory compliance in various applications.

Safety considerations for handling 1-Ethyl-N-methylpiperidin-4-amine follow standard laboratory practices for amine compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended. Storage should be in tightly sealed containers under inert atmosphere to prevent degradation, with attention to compatibility with container materials.

The market for piperidine derivative chemicals like 1-Ethyl-N-methylpiperidin-4-amine has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Current market trends indicate rising interest in custom synthesis and contract manufacturing of such specialized intermediates, particularly in regions with strong pharmaceutical research infrastructure.

Environmental aspects of 1-Ethyl-N-methylpiperidin-4-amine production and use have gained attention in line with green chemistry initiatives. Researchers are exploring more sustainable synthetic routes and improved waste management strategies for N-methylpiperidine compounds, reflecting broader industry shifts toward environmentally conscious chemical manufacturing.

Future research directions for 1-Ethyl-N-methylpiperidin-4-amine (CAS No. 864247-56-3) are likely to focus on expanding its utility in medicinal chemistry and exploring novel applications in catalysis and material science. The compound's versatility as a synthetic intermediate positions it well for continued scientific and industrial interest in coming years.